Cas no 2093153-07-0 (N-(Azido-PEG2)-N-Boc-PEG3-Boc)

• Product name: N-(Azido-PEG2)-N-Boc-PEG3-Boc
• CAS No: 2093153-07-0
• MF: C₂₄H₄₆N₄O₉
• MW: 534.643447399139
• CID: 3046366
• PubChem ID: 126480468

N-(Azido-PEG2)-N-Boc-PEG3-Boc Chemical and Physical Properties

Names and Identifiers

• N-(Azido-PEG2)-N-Boc-PEG3-t-butyl ester
• N-(Azido-PEG2)-N-Boc-PEG3-Boc
• N-(Azido-PEG2)-N-Boc-PEG3-t-butyl este
• YUN 53070
• DA-65790
• AKOS040742198
• R14-0084
• CS-0115107
• tert-butyl 3-(2-{2-[2-(13-azido-2,2-dimethyl-4-oxo-3,8,11-trioxa-5-azatridecan-5-yl)ethoxy]ethoxy}ethoxy)propanoate
• BP-23483
• MS-29883
• tert-butyl 3-[2-[2-[2-[2-[2-(2-azidoethoxy)ethoxy]ethyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]ethoxy]ethoxy]ethoxy]propanoate
• HY-140562
• C70783
• N-(AZIDO-PEG2)-N-BOC-PEG3-T-BUTYLESTER
• tert-butyl 1-azido-9-(tert-butoxycarbonyl)-3,6,12,15,18-pentaoxa-9-azahenicosan-21-oate
• 2093153-07-0

• Inchi： 1S/C24H46N4O9/c1-23(2,3)36-21(29)7-11-31-15-19-35-20-18-34-14-10-28(22(30)37-24(4,5)6)9-13-33-17-16-32-12-8-26-27-25/h7-20H2,1-6H3
• InChI Key： YULNOPFYPKAAPI-UHFFFAOYSA-N
• SMILES： N(C(=O)OC(C)(C)C)(CCOCCOCCN=[N+]=[N-])CCOCCOCCOCCC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 534.32647906g/mol
• Monoisotopic Mass: 534.32647906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 37
• Rotatable Bond Count: 25
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 116Ų

Additional information on N-(Azido-PEG2)-N-Boc-PEG3-Boc

Comprehensive Overview of N-(Azido-PEG2)-N-Boc-PEG3-Boc (CAS No. 2093153-07-0): A Versatile PEG-Based Linker for Biomedical Applications

In the rapidly evolving field of bioconjugation and drug delivery, N-(Azido-PEG2)-N-Boc-PEG3-Boc (CAS No. 2093153-07-0) has emerged as a critical tool for researchers. This PEG-based linker combines the advantages of azide functionalization and Boc-protected amine groups, making it indispensable for click chemistry, targeted therapeutics, and nanotechnology applications. Its unique structure—featuring a PEG2 spacer and a PEG3-Boc moiety—ensures water solubility, biocompatibility, and controlled reactivity, addressing key challenges in modern biomedicine.

The growing demand for PEGylation reagents in ADC (Antibody-Drug Conjugate) development and proteolysis-targeting chimeras (PROTACs) has spotlighted compounds like N-(Azido-PEG2)-N-Boc-PEG3-Boc. Users frequently search for "PEG linkers for click chemistry" or "Boc-protected PEG azides," reflecting its relevance in bioconjugation strategies. Unlike traditional crosslinkers, this compound’s dual functionality (azido and Boc-amine) enables sequential reactions, a feature highly valued in multistep synthesis of complex biomolecules.

From an SEO perspective, trending queries such as "how to choose PEG spacers for drug delivery" and "azide-PEG applications in biotech" align perfectly with this compound’s capabilities. Its CAS No. 2093153-07-0 is often searched alongside "PEG reagents for nanotechnology," underscoring its role in nanoparticle functionalization. The PEG2 and PEG3 segments provide optimal spacing to avoid steric hindrance—a common concern in antibody labeling and peptide synthesis.

Innovative applications of N-(Azido-PEG2)-N-Boc-PEG3-Boc extend to CRISPR-Cas9 delivery systems and mRNA vaccine stabilization, where PEGylation enhances stability and reduces immunogenicity. Researchers also leverage its Boc-protected amine for pH-sensitive drug release, a hotspot in "smart drug delivery" searches. The compound’s compatibility with SPAAC click chemistry (Strain-Promoted Azide-Alkyne Cycloaddition) further positions it as a go-to reagent for live-cell imaging and in vivo targeting.

Quality control and storage of CAS No. 2093153-07-0 are frequently discussed topics. Proper handling of its azide group (light-sensitive) and Boc deprotection conditions (e.g., TFA treatment) are critical for optimal performance. Suppliers often highlight its >95% purity via HPLC, catering to stringent requirements in GMP-grade synthesis. As the industry shifts toward green chemistry, the compound’s PEG backbone aligns with demands for non-toxic linkers.

In summary, N-(Azido-PEG2)-N-Boc-PEG3-Boc bridges gaps in biomaterial engineering and therapeutic development. Its design answers pressing needs in controlled drug release, precision labeling, and modular synthesis—making it a staple in labs focused on next-generation biologics. With ongoing advancements in personalized medicine, this compound’s versatility ensures its enduring relevance.